N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-[(4-methylphenyl)methyl]urea
• InChI: InChI=1S/C15H14ClFN2O/c1-10-2-4-11(5-3-10)9-18-15(20)19-14-7-6-12(16)8-13(14)17/h2-8H,9H2,1H3,(H2,18,19,20)
• InChI Key: MOCATDXAOLKXOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea, also known as CFMU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CFMU is a urea derivative that has been synthesized through several methods and has been studied for its biological and physiological effects.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea exerts its biological and physiological effects by inhibiting the activity of specific enzymes, including protein kinases. N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has been shown to inhibit the activity of several protein kinases involved in cancer cell growth and inflammation. N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea also inhibits the activity of certain enzymes involved in plant growth, making it a potential herbicide.
Biochemical and Physiological Effects:
N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has been shown to have several biochemical and physiological effects, including inhibiting cancer cell growth, reducing inflammation, and inhibiting plant growth. N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has also been shown to have low toxicity in animal studies, making it a promising drug candidate for further development.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has several advantages for lab experiments, including its high purity and stability. N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea is also readily available for purchase from chemical suppliers, making it easily accessible for researchers. However, N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has some limitations, including its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

Future research on N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea could focus on its potential applications in drug development, agriculture, and materials science. In drug development, N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea could be further studied as a potential drug candidate for the treatment of cancer and inflammation. In agriculture, N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea could be studied for its potential use as a herbicide. In materials science, N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea could be studied for its potential use as a building block for the synthesis of new materials. Additionally, further research could be conducted to optimize the synthesis of N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea to improve yields and purity.

Synthesis Methods

N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea can be synthesized through various methods, including the reaction of 4-chloro-2-fluoroaniline with 4-methylbenzylisocyanate in the presence of a base, such as triethylamine. Another method involves the reaction of 4-chloro-2-fluoroaniline with 4-methylbenzylamine in the presence of a carbodiimide, such as N,N'-dicyclohexylcarbodiimide. The synthesis of N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has been optimized to produce high yields and purity, making it suitable for further research and applications.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has been studied as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has also been studied for its potential use as a herbicide in agriculture due to its ability to inhibit plant growth. In materials science, N-(4-chloro-2-fluorophenyl)-N'-(4-methylbenzyl)urea has been studied for its potential use as a building block for the synthesis of new materials.